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Compound of Interest

Compound Name: Enalaprilat tert-Butyl Ester

CAS No.: 674796-29-3

Cat. No.: B584638

Get Quote

Introduction & Scientific Context
Enalaprilat is the highly potent, active diacid metabolite of the widely prescribed angiotensin-

converting enzyme (ACE) inhibitor enalapril[1]. In advanced synthetic workflows and prodrug

development, protecting the carboxylic acid moieties is a fundamental strategy. The

Enalaprilat tert-Butyl Ester (specifically esterified at the proline ring's carboxylate) serves as

a critical lipophilic intermediate[2]. The bulky tert-butyl group not only provides steric shielding

against premature enzymatic cleavage but also enhances metabolic stability[3].

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the gold standard for verifying

the structural integrity of this intermediate. However, characterizing this molecule requires

advanced spectral interpretation due to the restricted rotation around the tertiary amide bond

between the alanyl and proline residues, which generates distinct cis-trans rotameric

populations[4]. This guide provides a self-validating protocol for the precise acquisition and

interpretation of these complex spectra.
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To establish a baseline for analytical validation, the core physicochemical properties of the

target analyte are summarized below.

Property Specification

Chemical Name

(S)-2-(((S)-1-((S)-2-(tert-

butoxycarbonyl)pyrrolidin-1-yl)-1-oxopropan-2-

yl)amino)-4-phenylbutanoic acid

Molecular Formula C₂₂H₃₂N₂O₅

Molecular Weight 404.50 g/mol

CAS Registry Number 674796-29-3

Diagnostic NMR Feature
Massive 9H singlet at ~1.40–1.45 ppm (tert-

butyl group)

High-Resolution ¹H NMR Experimental Protocol
This methodology is designed as a self-validating system. By strictly controlling relaxation

delays and internal referencing, the resulting spectrum inherently proves its own quantitative

accuracy.

Step 1: Sample Preparation
Weighing: Accurately weigh 10–15 mg of Enalaprilat tert-Butyl Ester.

Solvent Selection: Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-

d₆) containing 0.03% v/v Tetramethylsilane (TMS).

Causality: Enalaprilat derivatives contain secondary amines and carboxylic acids prone to

complex intermolecular hydrogen bonding. DMSO-d₆ is a strong hydrogen-bond acceptor

that disrupts these networks, yielding sharper line widths. Furthermore, it stabilizes the

cis/trans rotamer populations, ensuring consistent integration[4].

Transfer: Transfer the homogenous solution to a high-quality 5 mm NMR tube, ensuring no

air bubbles are trapped in the active volume.
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Step 2: Instrument Setup & Calibration
Locking: Lock the spectrometer to the deuterium signal of DMSO-d₆.

Shimming (Critical Step): Perform rigorous gradient shimming (Z, Z2, Z3, Z4).

Causality: The tert-butyl singlet (9H) and the alanine methyl doublet (3H) resonate in close

proximity (~1.45 ppm and ~1.25 ppm, respectively). Poor magnetic field homogeneity will

cause the base of the massive 9H singlet to broaden, obscuring the fine J-coupling of the

adjacent doublet and skewing quantitative integration.

Tuning: Tune and match the probe specifically for the ¹H frequency (e.g., 400 MHz or 500

MHz).

Step 3: Data Acquisition & Self-Validation
Parameters: Set the spectral width to 12 ppm (-1 to 11 ppm). Set the number of scans (NS)

to 16 or 32.

Relaxation Delay (D1): Set D1 to ≥ 2.0 seconds.

Causality: Protons in the highly mobile tert-butyl group have significantly different

longitudinal relaxation times (T₁) compared to the rigid protons within the proline ring. A

sufficient D1 ensures all protons fully relax between pulses.

Self-Validation Check: Post-acquisition, if the TMS peak is perfectly phased at 0.00 ppm and

the integration ratio of the tert-butyl singlet to the aromatic multiplet is exactly 9:5, the

instrument parameters and sample concentration are validated.

Spectral Interpretation & Causality
Interpreting the ¹H NMR spectrum of Enalaprilat tert-Butyl Ester requires understanding the

thermodynamic behavior of the molecule in solution.

The tert-Butyl Signature: The defining feature of this ester is the sharp, intense 9H singlet at

~1.40–1.45 ppm. The lack of splitting confirms it is isolated from any adjacent protons.
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Amide Bond Rotamers (Trustworthiness Check): Novice analysts frequently mistake minor

peaks in the spectrum for impurities. Because of the restricted rotation of the tertiary amide

bond linking the alanine and proline residues, the molecule exists as a mixture of s-trans

(major conformer, ~75%) and s-cis (minor conformer, ~25%) rotamers at 298 K[4].

Consequently, nearly every proton environment (especially the proline α-CH and alanine α-

CH) will present a major peak accompanied by a smaller "shadow" peak shifted by 0.1–0.3

ppm.

Diastereotopic Protons: The CH₂ groups within the proline ring (β, γ, δ) and the benzylic

chain are diastereotopic. Because the molecule contains multiple chiral centers (S,S,S

configuration), the two protons on the same carbon are in different steric environments and

couple to each other, appearing as complex, overlapping multiplets rather than simple first-

order splitting patterns.

Quantitative Data Presentation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/10850216_RP-HPLC_and_NMR_study_of_cis-trans_isomerization_of_enalaprilat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Environment

Expected Shift
(δ, ppm)*

Multiplicity Integration
Structural
Causality

Phenyl (Ar-H) 7.15 – 7.30 m 5H

Aromatic ring

protons;

relatively

unaffected by

rotameric state.

Proline α-CH 4.30 – 4.50 dd 1H

Highly

deshielded by

the adjacent

amide nitrogen

and the tert-butyl

ester carbonyl.

Alanine α-CH 3.40 – 3.60 m 1H

Deshielded by

the adjacent

secondary amine

and amide

carbonyl.

Phenylpropyl α-

CH
3.10 – 3.30 m 1H

Positioned

between the

secondary amine

and the free

carboxylic acid.

Phenylpropyl γ-

CH₂
2.60 – 2.80 m 2H

Benzylic protons;

split by the

adjacent β-CH₂.

Proline β, γ, δ-

CH₂

1.80 – 2.20,

3.40–3.60
m 6H

Rigid ring system

forces complex

spin-spin

coupling

(diastereotopic).

Phenylpropyl β-

CH₂
1.90 – 2.10 m 2H

Aliphatic chain

bridge.
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tert-Butyl

(C(CH₃)₃)
1.40 – 1.45 s 9H

Massive

diagnostic singlet

confirming

esterification[2].

Alanine CH₃ 1.20 – 1.30 d 3H

Split into a

doublet by the

adjacent alanine

α-CH (J ≈ 7 Hz).

*Note: Chemical shifts are approximate and represent the major (trans) rotamer in DMSO-d₆.

Minor (cis) rotamer peaks will appear at approximately 25% relative intensity[4].

Workflow Visualization

1. Sample Preparation
(DMSO-d6 + TMS)

2. Spectrometer Setup
(Lock, Shim, Tune)

3. Data Acquisition
(D1 ≥ 2s, NS = 16-64)

4. Spectral Processing
(FT, Phase, Baseline)

5. Data Interpretation
(Rotamer Analysis)
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Click to download full resolution via product page

Workflow for 1H NMR acquisition and rotameric analysis of Enalaprilat tert-Butyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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